Cas no 650602-38-3 (Butanoic acid, 2-fluoro-3-oxo-, pentyl ester)

• Product Name: Butanoic acid, 2-fluoro-3-oxo-, pentyl ester
• CAS No: 650602-38-3
• MF: C₉H₁₅FO₃
• MW: 190.212006807327
• CID: 408917
• PubChem ID: 71377466
• Update Time: 2025-04-19

Butanoic acid, 2-fluoro-3-oxo-, pentyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-fluoro-3-oxo-, pentyl ester
• pentyl 2-fluoro-3-oxobutanoate
• 650602-38-3
• DTXSID20800105

• Inchi： 1S/C9H15FO3/c1-3-4-5-6-13-9(12)8(10)7(2)11/h8H,3-6H2,1-2H3
• InChI Key： DASAMKOMXCXYIW-UHFFFAOYSA-N
• SMILES： FC(C(C)=O)C(=O)OCCCCC

Computed Properties

• Exact Mass: 190.10055
• Monoisotopic Mass: 190.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37